Cas no 1805371-69-0 (Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805371-69-0
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4859342
• Update Time: 2025-06-09

Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-9(17)4-6-3-7(11(13)14)10(12)8(5-15)16-6/h3,11H,2,4H2,1H3
• InChI Key： DDCWFXJEQVPHGL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C=C1C(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1805371-69-0)

Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1805371-69-0) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique brominated and cyanated pyridine core, coupled with a difluoromethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C11H9BrF2N2O2, highlights its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The growing demand for fluorinated compounds in medicinal chemistry has positioned Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate as a critical building block. Researchers are increasingly exploring its applications in covalent inhibitor design, a trending topic in AI-driven drug discovery. The compound's electrophilic bromine and cyano groups enable selective modifications, aligning with the industry's focus on targeted therapies and precision medicine.

In agrochemicals, this pyridine acetate derivative is investigated for its role in developing next-generation pesticides with improved environmental profiles. Its difluoromethyl moiety enhances metabolic stability, addressing the need for sustainable crop protection solutions—a hot topic among green chemistry advocates. The compound's CAS No. 1805371-69-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening workflows.

From a synthetic perspective, Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate offers scalability via palladium-catalyzed cross-coupling reactions, a technique widely discussed in organic chemistry forums. Its multifunctional groups allow diversification into libraries of heterocyclic compounds, catering to the rising demand for fragment-based drug discovery (FBDD). This aligns with Google Trends data showing increased searches for "fluorinated heterocycles" and "pyridine synthesis."

Quality control of CAS No. 1805371-69-0 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. The compound's stability under ambient conditions and compatibility with automated synthesis platforms further boosts its adoption in combinatorial chemistry. These attributes resonate with queries such as "how to handle air-sensitive pyridines"—a common concern in lab settings.

In conclusion, Ethyl 3-bromo-2-cyano-4-(difluoromethyl)pyridine-6-acetate exemplifies innovation at the intersection of medicinal chemistry and material science. Its CAS No. 1805371-69-0 serves as a gateway to cutting-edge research, answering pressing questions about structure-activity relationships (SAR) and molecular docking—topics dominating academic and industrial discourse today.